Cas no 2034307-48-5 (1-(2-chlorophenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea)

• Product Name: 1-(2-chlorophenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea
• CAS No: 2034307-48-5
• MF: C₁₉H₂₃ClN₄O
• MW: 358.865123033524
• CID: 5550603
• Update Time: 2025-05-21

1-(2-chlorophenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea

• Inchi： 1S/C19H23ClN4O/c1-14-12-16(6-9-21-14)24-10-7-15(8-11-24)13-22-19(25)23-18-5-3-2-4-17(18)20/h2-6,9,12,15H,7-8,10-11,13H2,1H3,(H2,22,23,25)
• InChI Key： QKDAQRQNXGSGDE-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC1CCN(C2C=CN=C(C)C=2)CC1)=O

Additional information on 1-(2-chlorophenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea

1-(2-Chlorophenyl)-3-[[1-(2-Methylpyridin-4-yl)piperidin-4-yl]methyl]Urea: A Comprehensive Overview

1-(2-Chlorophenyl)-3-[[1-(2-Methylpyridin-4-yl)piperidin-4-yl]methyl]Urea, also known by its CAS number 2034307-48-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its urea core, which serves as a versatile platform for various functional groups. The molecule incorporates a 2-chlorophenyl group, a piperidine ring, and a methyl-substituted pyridine moiety, creating a structure with potential applications in drug design and advanced materials.

The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled the efficient construction of the piperidine ring, which is critical for the compound's stability and reactivity. Researchers have explored various reaction conditions, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production of this compound. These studies have not only improved the yield but also reduced the environmental impact of its synthesis.

One of the most promising applications of 1-(2-Chlorophenyl)-3-[[1-(2-Methylpyridin-4-yl)piperidin-4-yl]methyl]Urea lies in its potential as a building block for bioactive molecules. The urea group is known for its ability to form hydrogen bonds, making it an ideal component for drug design. Recent studies have demonstrated that this compound can act as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have modified the pyridine moiety to enhance the compound's binding affinity to specific targets, leading to improved therapeutic efficacy.

In addition to its medicinal applications, this compound has shown potential in materials science. The combination of aromatic rings and nitrogen-containing groups provides unique electronic properties that make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to improve their conductivity and mechanical strength. These findings suggest that it could be used in the development of advanced materials for flexible electronics and energy storage devices.

The structural versatility of 1-(2-Chlorophenyl)-3-[[1-(2-Methylpyridin-4-yl)piperidin-4-yl]methyl]Urea also makes it an attractive candidate for supramolecular chemistry. Its ability to form self-assembled structures has been explored in the context of creating stimuli-responsive materials. For example, scientists have investigated its use in designing materials that can respond to changes in temperature or pH, which could find applications in drug delivery systems and sensors.

Despite its numerous potential applications, there are still challenges associated with the large-scale production and characterization of this compound. The complexity of its structure requires precise analytical techniques to ensure its purity and stability. Researchers have employed advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm its identity and analyze its degradation pathways under various conditions.

In conclusion, 1-(2-Chlorophenyl)-3-[[1-(2-Methylpyridin-4-yl)piperidin-4-y l]methyl]Urea represents a fascinating example of how complex organic molecules can be designed and synthesized to address diverse scientific challenges. With ongoing advancements in synthetic methodologies and material characterization techniques, this compound is poised to play a significant role in both medicinal chemistry and materials science. Its unique properties continue to inspire innovative research directions, ensuring that it remains at the forefront of chemical innovation.